Cas no 2228910-62-9 (5-(2-azidoethyl)-2-chloro-3-methylpyridine)

• Product Name: 5-(2-azidoethyl)-2-chloro-3-methylpyridine
• CAS No: 2228910-62-9
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 5862459
• PubChem ID: 165651034
• Update Time: 2025-11-01

5-(2-azidoethyl)-2-chloro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-2-chloro-3-methylpyridine
• EN300-1994157
• 2228910-62-9

• Inchi： 1S/C8H9ClN4/c1-6-4-7(2-3-12-13-10)5-11-8(6)9/h4-5H,2-3H2,1H3
• InChI Key： ATXGHHNSTCDULX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.2Ų

Additional information on 5-(2-azidoethyl)-2-chloro-3-methylpyridine

5-(2-Azidoethyl)-2-chloro-3-methylpyridine: A Comprehensive Overview

The compound 5-(2-azidoethyl)-2-chloro-3-methylpyridine, identified by the CAS number 2228910-62-9, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom. The presence of the azide group (-N₃) at the 5-position, along with chlorine and methyl substituents, confers unique chemical properties that make it an interesting subject for research and development.

Recent studies have highlighted the role of 5-(2-azidoethyl)-2-chloro-3-methylpyridine in click chemistry, a field that focuses on efficient and selective reactions for building complex molecules. The azide group is particularly valuable in this context due to its ability to participate in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition. This reactivity makes it a versatile building block for constructing bioactive molecules and materials with tailored properties.

In the pharmaceutical industry, CAS 2228910-62-9 has shown promise as a precursor for drug delivery systems. Its ability to undergo functionalization at specific positions on the pyridine ring allows for the attachment of targeting ligands or therapeutic agents. For instance, researchers have explored its use in designing prodrugs that can be activated under specific physiological conditions, enhancing drug efficacy while minimizing side effects.

The synthesis of 5-(2-azidoethyl)-2-chloro-3-methylpyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves nucleophilic substitution reactions, where the azide group is introduced through an SNAr (nucleophilic aromatic substitution) mechanism. The chlorine substituent at position 2 plays a critical role in activating the ring towards such reactions, ensuring high yields and selectivity.

From a structural perspective, the methyl group at position 3 contributes to the compound's stability and lipophilicity, which are essential properties for its application in drug design. Additionally, the spatial arrangement of substituents on the pyridine ring influences its electronic properties, making it amenable to various post-synthetic modifications. These features have been exploited in recent studies to develop novel materials for optoelectronic devices and sensors.

In terms of safety and handling, CAS 228910-62-9 must be treated with care due to its potential reactivity under certain conditions. Proper storage and handling protocols are recommended to ensure laboratory safety and compliance with regulatory standards.

In conclusion, 5-(2-azidoethyl)-2-chloro-3-methylpyridine, with its unique chemical structure and functional groups, represents a valuable compound in contemporary chemical research. Its applications span across drug discovery, material science, and advanced chemical synthesis techniques. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in addressing challenges in medicine and technology.